N-Acetyl-S-(2-hydroxy-5-bromocyclohexa-3,5-dienyl)cysteine
N-Acetyl-S-(2-hydroxy-5-bromocyclohexa-3,5-dienyl)cysteine
Brand Name:
Vulcanchem
CAS No.:
134958-24-0
VCID:
VC0141390
InChI:
InChI=1S/C11H14BrNO4S/c1-6(14)13-8(11(16)17)5-18-10-4-7(12)2-3-9(10)15/h2-4,8-10,15H,5H2,1H3,(H,13,14)(H,16,17)/t8-,9?,10?/m0/s1
SMILES:
CC(=O)NC(CSC1C=C(C=CC1O)Br)C(=O)O
Molecular Formula:
C11H14BrNO4S
Molecular Weight:
336.2 g/mol
N-Acetyl-S-(2-hydroxy-5-bromocyclohexa-3,5-dienyl)cysteine
CAS No.: 134958-24-0
Main Products
VCID: VC0141390
Molecular Formula: C11H14BrNO4S
Molecular Weight: 336.2 g/mol
| CAS No. | 134958-24-0 |
|---|---|
| Product Name | N-Acetyl-S-(2-hydroxy-5-bromocyclohexa-3,5-dienyl)cysteine |
| Molecular Formula | C11H14BrNO4S |
| Molecular Weight | 336.2 g/mol |
| IUPAC Name | (2R)-2-acetamido-3-(3-bromo-6-hydroxycyclohexa-2,4-dien-1-yl)sulfanylpropanoic acid |
| Standard InChI | InChI=1S/C11H14BrNO4S/c1-6(14)13-8(11(16)17)5-18-10-4-7(12)2-3-9(10)15/h2-4,8-10,15H,5H2,1H3,(H,13,14)(H,16,17)/t8-,9?,10?/m0/s1 |
| Standard InChIKey | ZQHJIBWLHAGDPQ-IDKOKCKLSA-N |
| Isomeric SMILES | CC(=O)N[C@@H](CSC1C=C(C=CC1O)Br)C(=O)O |
| SMILES | CC(=O)NC(CSC1C=C(C=CC1O)Br)C(=O)O |
| Canonical SMILES | CC(=O)NC(CSC1C=C(C=CC1O)Br)C(=O)O |
| Synonyms | 3,4-premercapturic acid 3-S-premercapturic acid N-acetyl-S-(2-hydroxy-5-bromocyclohexa-3,5-dienyl)cysteine |
| PubChem Compound | 3035665 |
| Last Modified | Nov 11 2021 |
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